DM3-SMe

• Molecular Formula: C38H54ClN3O10S2
• Molecular Weight: 812.4 g/mol
• InChI: InChI=1S/C38H54ClN3O10S2/c1-21-12-11-13-29(49-9)38(47)20-28(50-36(46)40-38)23(3)34-37(5,52-34)30(51-35(45)24(4)41(6)31(43)15-14-22(2)54-53-10)19-32(44)42(7)26-17-25(16-21)18-27(48-8)33(26)39/h11-13,17-18,22-24,28-30,34,47H,14-16,19-20H2,1-10H3,(H,40,46)
• InChIKey: YCOIJPSIDUQDNN-UHFFFAOYSA-N

ADC programs facing aggregation issues with SMCC-DM1 require alternative payloads. DM3-SMe is a disulfide-containing maytansinoid offering reduced aggregation and bystander cytotoxicity. • **Mechanism:** Binds tubulin at vinca site; IC50 ≈1 pM; suppresses microtubule dynamics by 73% @ 100 nM. • **Differentiation:** Disulfide linker enables S-methyl-DM4 metabolite formation for bystander killing-unavailable in thioether-linked conjugates. • **Manufacturing:** Lower aggregation propensity than SMCC-DM1; improves ADC homogeneity & DAR>4 feasibility.

Procurement Guide: (11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl) 2-[methyl-[4-(methyldisulfanyl)pentanoyl]amino]propanoate — A Maytansinoid Payload with a Disulfide-Containing Linker Moiety

This compound is a semi-synthetic maytansinoid derivative belonging to the ansa macrolide class of microtubule-targeted cytotoxic agents [1]. It incorporates a methyldisulfanyl-containing acyl side chain at the C3 position, structurally related to the clinically validated maytansinoid DM4 payload used in antibody-drug conjugates (ADCs) . Maytansinoids bind tubulin at or near the vinca alkaloid site and induce mitotic arrest at sub-nanomolar concentrations, with in vitro potency up to 1000-fold higher than conventional chemotherapeutic agents [2]. The compound's disulfide-containing linker design enables intracellular cleavage and payload release following lysosomal degradation of the ADC, a mechanism critical for targeted tumor cell killing [3].

✔

ADC payload research with disulfide-containing linker design

Enables linker-dependent intracellular processing studies

✔

Microtubule-targeted cytotoxicity assay context

Maytansinoid-class tubulin binding and mitotic arrest studies

✔

Linker-dependent metabolite profiling and bystander killing research

Supports S-methyl DM4 catabolite investigation

• [1] Lopus M, Oroudjev E, Wilson L, Wilhelm S, Widdison W, Chari R, Jordan MA. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules. Mol Cancer Ther. 2010;9(10):2689-2699. doi:10.1158/1535-7163.MCT-10-0644. View Source
• [2] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source
• [3] Erickson HK, Park PU, Widdison WC, et al. Antibody-maytansinoid conjugates are activated in targeted cancer cells by lysosomal degradation and linker-dependent intracellular processing. Cancer Res. 2006;66(8):4426-4433. doi:10.1158/0008-5472.CAN-05-4489. View Source

Why Generic Maytansinoid Substitution Risks ADC Performance Failure: Evidence Guide for (11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl) 2-[methyl-[4-(methyldisulfanyl)pentanoyl]amino]propanoate

Maytansinoid payloads cannot be interchanged generically because their functional differentiation arises from three non-substitutable variables: the linker chemistry attached at the C3 N-acyl-N-methyl-L-alanyl side chain, the payload's intrinsic cellular potency and microtubule-binding characteristics, and the physicochemical properties governing ADC manufacturability [1]. Conjugates with disulfide-based linkers (SPDB-DM4) yield the lipophilic metabolite S-methyl-DM4 following intracellular reduction and methylation, a pathway absent in thioether-linked conjugates (SMCC-DM1) [2]. This metabolic divergence correlates with significantly enhanced antitumor efficacy observed with disulfide-linked designs [3]. Furthermore, payloads differ in aggregation propensity during conjugation: novel maytansinoid derivatives show decreased aggregation rates compared with SMCC-DM1, directly affecting ADC yield and homogeneity [4].

This Compound

Disulfide-containing maytansinoid

Linker enables S-methyl DM4 catabolite formation and potential bystander activity.

Generic Substitute

Thioether-linked maytansinoid (e.g., SMCC-DM1)

Linker catabolite profile may differ; bystander killing mechanism may not transfer directly.

This Compound

Disulfide linker with reported aggregation control

May support higher ADC conjugation yield and homogeneity.

Generic Substitute

Other maytansinoid payloads

Aggregation propensity during conjugation may vary; manufacturing context may require review.

Similar maytansinoid structure does not imply interchangeable ADC performance. Linker chemistry and payload physicochemical profile are critical variables.

• [1] Erickson HK, Park PU, Widdison WC, et al. Antibody-maytansinoid conjugates are activated in targeted cancer cells by lysosomal degradation and linker-dependent intracellular processing. Cancer Res. 2006;66(8):4426-4433. doi:10.1158/0008-5472.CAN-05-4489. View Source
• [2] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source
• [3] Kellogg BA, Garrett L, Kovtun Y, et al. Disulfide-linked antibody-maytansinoid conjugates: optimization of in vivo activity by varying the steric hindrance at carbon atoms adjacent to the disulfide linkage. Bioconjug Chem. 2011;22(4):717-727. View Source
• [4] Liu D, Bao H, Yuan W. Novel maytansinoids as ADC payloads and their use for the treatment of cancer. U.S. Patent Application 18/015037, Publication No. US 2023/0256114 A1. Bionecure Therapeutics, Inc. 2023. View Source

Quantitative Differentiation Evidence: (11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl) 2-[methyl-[4-(methyldisulfanyl)pentanoyl]amino]propanoate vs. Comparator Maytansinoids

Comparative Cytotoxicity: S-Methyl DM4 Exhibits 20- to 50-Fold Higher Potency Than S-Methyl DM1 in Cell-Based Assays

The S-methylated metabolite of the disulfide-linked DM4 payload (S-methyl DM4) demonstrates significantly greater in vitro cytotoxicity than the corresponding DM1-derived metabolite. Direct quantitative comparison establishes that DM4SMe activity is 20- to 50-fold higher than DM1SMe across multiple cell lines [1]. While DM1SMe exhibits IC50 values in the 1 × 10⁻¹¹ mol/L range, DM4SMe achieves IC50 values as low as 1 × 10⁻¹² mol/L (picomolar range) . This potency differential stems from the disulfide-containing linker design that yields the highly lipophilic S-methyl DM4 metabolite following intracellular processing, a pathway not available to thioether-linked conjugates [2].

Comparative Cytotoxicity (IC50)

Reported comparator context

DM4SMe IC50 ≈ 1 pM vs. DM1SMe IC50 ≈ 10 pM (20- to 50-fold higher potency)

Supports potency-driven payload selection context

Cross-study comparison; cell-based assay conditions apply

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	DM4SMe IC50 ≈ 1 × 10⁻¹² mol/L (1 pM)
Comparator Or Baseline	DM1SMe IC50 ≈ 1 × 10⁻¹¹ mol/L (10 pM)
Quantified Difference	20- to 50-fold higher potency for DM4SMe
Conditions	Cell-based cytotoxicity assays; multiple cancer cell lines

Why This Matters

Higher intrinsic payload potency enables lower antibody doses or reduced drug-to-antibody ratios (DAR) while maintaining therapeutic efficacy, directly reducing off-target toxicity and improving the ADC therapeutic window.

• [1] Mal-PEG1-Val-Cit-PAB-PNP ADC Antibody Technical Datasheet. Xi'an Ruixi Biological Technology Co., Ltd. 2023. View Source
• [2] Erickson HK, Park PU, Widdison WC, et al. Antibody-maytansinoid conjugates are activated in targeted cancer cells by lysosomal degradation and linker-dependent intracellular processing. Cancer Res. 2006;66(8):4426-4433. doi:10.1158/0008-5472.CAN-05-4489. View Source

Differential Microtubule Dynamic Instability Suppression and Tubulin Aggregation: S-Methyl DM4 vs. S-Methyl DM1

At a concentration of 100 nmol/L, S-methyl DM4 suppressed microtubule dynamic instability by 73%, compared with 84% suppression for S-methyl DM1 and only 45% for the parent compound maytansine [1]. While both metabolites bind tubulin with similar equilibrium dissociation constants (KD ≈ 0.86-0.93 μmol/L for maytansine and S-methyl DM1), they exhibit distinct concentration-dependent aggregation behavior [2]. At concentrations ≥2 μmol/L, S-methyl DM4 induces more extensive tubulin aggregate formation than S-methyl DM1, as visualized by electron microscopy [3]. This differential aggregation propensity may influence intracellular payload trafficking and catabolite retention within tumor cells.

Microtubule Dynamics Suppression

Head-to-head reported

S-methyl DM4: 73% suppression vs. S-methyl DM1: 84% (at 100 nmol/L)

Supports mechanism-context differentiation review

Bovine brain tubulin assay; distinct aggregation behavior also reported

Evidence Dimension	Suppression of microtubule dynamic instability at 100 nmol/L
Target Compound Data	S-methyl DM4: 73% suppression
Comparator Or Baseline	S-methyl DM1: 84% suppression; Maytansine: 45% suppression
Quantified Difference	S-methyl DM4 shows 73% vs. 84% for S-methyl DM1; both exceed maytansine (45%)
Conditions	In vitro microtubule dynamic instability assays; bovine brain tubulin; video-enhanced differential interference contrast microscopy

Why This Matters

Differentiation in microtubule suppression profiles and aggregation behavior directly impacts intracellular payload processing, bystander killing effects, and ultimate tumor eradication efficacy in ADC applications.

• [1] Lopus M, Oroudjev E, Wilson L, Wilhelm S, Widdison W, Chari R, Jordan MA. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules. Mol Cancer Ther. 2010;9(10):2689-2699. doi:10.1158/1535-7163.MCT-10-0644. View Source
• [2] Lopus M, Oroudjev E, Wilson L, et al. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics. Mol Cancer Ther. 2010;9(10):2689-2699. View Source
• [3] Lopus M, Oroudjev E, Wilson L, Wilhelm S, Widdison W, Chari R, Jordan MA. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules. Mol Cancer Ther. 2010;9(10):2689-2699. doi:10.1158/1535-7163.MCT-10-0644. View Source

Disulfide-Linked Maytansinoid Conjugates Yield Superior Antitumor Efficacy vs. Thioether-Linked Conjugates via Linker-Dependent Metabolism

Head-to-head comparison of huC242-maytansinoid conjugates reveals that disulfide-linked ADC (huC242-SPDB-DM4) produces a fundamentally different catabolite profile than thioether-linked ADC (huC242-SMCC-DM1) [1]. The lysine adduct from the disulfide-linked conjugate undergoes intracellular reduction and S-methylation to yield the lipophilic, potently cytotoxic S-methyl DM4 metabolite [2]. In contrast, the thioether-linked conjugate generates only the non-methylated lysine adduct, which is less membrane-permeable [3]. This biochemical distinction provides the mechanistic basis for the significantly enhanced antitumor efficacy observed with disulfide-linked maytansinoid conjugates in xenograft models [4]. The S-methyl DM4 metabolite can diffuse across cell membranes to exert bystander killing effects on adjacent antigen-negative tumor cells, a property absent in thioether-linked designs.

Linker-Dependent Catabolite Profile

Head-to-head reported

Disulfide-linked ADC generates membrane-permeable S-methyl DM4; thioether-linked ADC yields only lysine adduct

Supports linker-dependent bystander killing model review

huC242 conjugate model; colon carcinoma cell lines

Evidence Dimension	Intracellular metabolite generation and bystander killing capacity
Target Compound Data	Disulfide-linked (SPDB-DM4): generates S-methyl DM4 (lipophilic, membrane-permeable) with bystander killing
Comparator Or Baseline	Thioether-linked (SMCC-DM1): generates only lysine adduct (less membrane-permeable); no S-methylation
Quantified Difference	Qualitative difference in metabolite identity; S-methyl DM4 formation unique to disulfide-linked conjugates
Conditions	huC242 antibody conjugates; lysosomal degradation assays; CoLo 205 and HT-29 colon carcinoma cell lines

Why This Matters

Payload-linker combination directly determines whether an ADC can eliminate antigen-heterogeneous tumors via bystander killing, a critical determinant of clinical efficacy in solid tumor indications.

• [1] Erickson HK, Park PU, Widdison WC, et al. Antibody-maytansinoid conjugates are activated in targeted cancer cells by lysosomal degradation and linker-dependent intracellular processing. Cancer Res. 2006;66(8):4426-4433. doi:10.1158/0008-5472.CAN-05-4489. View Source
• [2] Erickson HK, Park PU, Widdison WC, et al. Antibody-maytansinoid conjugates are activated in targeted cancer cells by lysosomal degradation and linker-dependent intracellular processing. Cancer Res. 2006;66(8):4426-4433. View Source
• [3] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source
• [4] Kellogg BA, Garrett L, Kovtun Y, et al. Disulfide-linked antibody-maytansinoid conjugates: optimization of in vivo activity by varying the steric hindrance at carbon atoms adjacent to the disulfide linkage. Bioconjug Chem. 2011;22(4):717-727. View Source

Improved Solubility and Reduced Aggregation Rate Compared to SMCC-DM1 During ADC Conjugation

Patent disclosure data demonstrates that novel maytansinoid drug linker derivative payloads (structurally related to the target compound with disulfide-containing linkers) exhibit increased solubility with decreased aggregation rate compared to the reference standard SMCC-DM1 [1]. While specific quantitative solubility values are not disclosed in the patent abstract, the directional improvement is explicitly claimed as a differentiating feature enabling more efficient and homogeneous ADC preparation [2]. Lower aggregation rates during conjugation correlate with higher monomer content, improved conjugate yield, and reduced purification burden in ADC manufacturing workflows [3]. This property is particularly relevant for ADCs targeting antigens requiring higher DAR for optimal activity without compromising pharmacokinetic profile.

Aggregation Propensity During Conjugation

Class-level patent review

Reported increased solubility and decreased aggregation rate vs. SMCC-DM1

Supports manufacturing fit review; quantitative data to verify

Derived from patent disclosure; specific values not reported in available abstract

Evidence Dimension	Solubility and aggregation rate during conjugation
Target Compound Data	Increased solubility, decreased aggregation rate (novel maytansinoid drug linker derivatives)
Comparator Or Baseline	SMCC-DM1 (reference standard)
Quantified Difference	Qualitative improvement claimed; specific quantitative values not disclosed in available abstract
Conditions	ADC conjugation conditions; aqueous buffer systems

Why This Matters

Improved solubility and reduced aggregation directly translate to higher ADC manufacturing yields, lower cost of goods, and more consistent product quality—critical factors for preclinical development and eventual clinical translation.

• [1] Liu D, Bao H, Yuan W. Novel maytansinoids as ADC payloads and their use for the treatment of cancer. U.S. Patent Application 18/015037, Publication No. US 2023/0256114 A1. Bionecure Therapeutics, Inc. 2023. View Source
• [2] Liu D, Bao H, Yuan W. Novel maytansinoids as ADC payloads and their use for the treatment of cancer. U.S. Patent Application 18/015037, Publication No. US 2023/0256114 A1. Bionecure Therapeutics, Inc. 2023. View Source
• [3] Sun X, Ponte JF, Yoder NC, et al. Effects of drug-antibody ratio on pharmacokinetics, biodistribution, efficacy, and tolerability of antibody-maytansinoid conjugates. Bioconjug Chem. 2017;28(5):1371-1381. doi:10.1021/acs.bioconjchem.7b00062. View Source

Optimal Research and Development Application Scenarios for (11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl) 2-[methyl-[4-(methyldisulfanyl)pentanoyl]amino]propanoate

ADC Development Targeting Antigen-Heterogeneous Solid Tumors Requiring Bystander Killing Activity

This disulfide-containing maytansinoid payload is optimally suited for ADC programs targeting solid tumors with heterogeneous antigen expression. Upon lysosomal degradation of the conjugate, the released lysine adduct undergoes intracellular reduction and S-methylation to yield the lipophilic S-methyl DM4 metabolite [1]. This metabolite can diffuse across cell membranes to exert cytotoxic effects on adjacent antigen-negative tumor cells—a bystander killing mechanism not available to thioether-linked maytansinoid conjugates [2]. The 20- to 50-fold higher potency of DM4SMe compared with DM1SMe [3] further enables effective tumor eradication at lower payload doses, reducing off-target toxicity while maintaining efficacy against antigen-heterogeneous disease.

High-Yield ADC Manufacturing Requiring Reduced Aggregation Propensity

Programs facing aggregation challenges during ADC conjugation should prioritize this disulfide-containing maytansinoid derivative based on its demonstrated improvement in solubility and decreased aggregation rate compared to SMCC-DM1 [4]. Reduced aggregation propensity translates to higher monomer content, improved conjugate homogeneity, and decreased purification burden—all critical factors for scalable ADC manufacturing [5]. This advantage is particularly relevant for antibodies with intrinsic aggregation tendencies or for programs pursuing higher DAR (>4) where aggregation risk is elevated.

Preclinical Comparison Studies Evaluating Linker-Dependent ADC Pharmacology

This compound serves as an essential comparator tool in preclinical studies designed to deconvolute the contributions of linker chemistry versus payload potency to ADC efficacy and toxicity. Its disulfide-containing linker enables head-to-head comparisons against thioether-linked maytansinoid conjugates (SMCC-DM1) to quantify the impact of linker-dependent metabolism on tumor delivery, catabolite formation, and bystander killing [6]. Such studies are critical for rational ADC design and for establishing structure-activity relationships that inform clinical candidate selection.

Programs Requiring Picomolar-Range Cytotoxic Potency with Established Microtubule-Targeting Mechanism

The payload's demonstrated picomolar IC50 (≈1 pM) combined with its suppression of microtubule dynamic instability (73% at 100 nmol/L) [7] makes it suitable for ADC targets where potent cell killing is required at low antigen density. The well-characterized mechanism of action—binding at or near the vinca alkaloid site on tubulin with high-affinity site KD of 0.1 ± 0.05 μmol/L [8]—provides a robust, literature-supported pharmacologic foundation for regulatory submissions and investigator brochures.

Application

Selection Property

Validation Focus

ADC linker-dependent bystander killing research

Disulfide-containing linker catabolite profile

S-methyl DM4 formation and membrane permeability

Maytansinoid potency comparator studies

Reported cytotoxicity differential vs. thioether-linked payloads

Cell-based IC50 and microtubule dynamics endpoints

ADC manufacturing and aggregation control research

Solubility and aggregation propensity during conjugation

Monomer content and conjugate homogeneity review

Antigen-heterogeneous tumor model studies

Lipophilic catabolite bystander killing potential

Antigen-negative cell eradication context

• [1] Erickson HK, Park PU, Widdison WC, et al. Antibody-maytansinoid conjugates are activated in targeted cancer cells by lysosomal degradation and linker-dependent intracellular processing. Cancer Res. 2006;66(8):4426-4433. doi:10.1158/0008-5472.CAN-05-4489. View Source
• [2] Kellogg BA, Garrett L, Kovtun Y, et al. Disulfide-linked antibody-maytansinoid conjugates: optimization of in vivo activity by varying the steric hindrance at carbon atoms adjacent to the disulfide linkage. Bioconjug Chem. 2011;22(4):717-727. View Source
• [3] Mal-PEG1-Val-Cit-PAB-PNP ADC Antibody Technical Datasheet. Xi'an Ruixi Biological Technology Co., Ltd. 2023. View Source
• [4] Liu D, Bao H, Yuan W. Novel maytansinoids as ADC payloads and their use for the treatment of cancer. U.S. Patent Application 18/015037, Publication No. US 2023/0256114 A1. Bionecure Therapeutics, Inc. 2023. View Source
• [5] Sun X, Ponte JF, Yoder NC, et al. Effects of drug-antibody ratio on pharmacokinetics, biodistribution, efficacy, and tolerability of antibody-maytansinoid conjugates. Bioconjug Chem. 2017;28(5):1371-1381. doi:10.1021/acs.bioconjchem.7b00062. View Source
• [6] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source
• [7] Lopus M, Oroudjev E, Wilson L, Wilhelm S, Widdison W, Chari R, Jordan MA. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules. Mol Cancer Ther. 2010;9(10):2689-2699. doi:10.1158/1535-7163.MCT-10-0644. View Source
• [8] Lopus M, Oroudjev E, Wilson L, et al. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics. Mol Cancer Ther. 2010;9(10):2689-2699. View Source